Cas no 2171151-38-3 ((3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

(3R)-3-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is a protected amino acid derivative widely used in peptide synthesis. Its key structural features include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which offers selective deprotection under mild basic conditions, and a chiral center ensuring stereochemical integrity in peptide assembly. The compound’s branched alkyl side chain enhances solubility in organic solvents, facilitating solid-phase synthesis. Its compatibility with standard coupling reagents and stability under typical peptide elongation conditions make it a reliable building block for complex peptide architectures. The carboxylate functionality allows further derivatization or conjugation, supporting diverse applications in medicinal chemistry and bioconjugation. This derivative is particularly valuable for synthesizing peptides requiring controlled stereochemistry and minimal side reactions.
(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid structure
2171151-38-3 structure
Product Name:(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
CAS No:2171151-38-3
MF:C24H28N2O5
MW:424.489526748657
CID:5890434
PubChem ID:165960979
Update Time:2025-08-05

(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
    • 2171151-38-3
    • EN300-1548601
    • (3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
    • Inchi: 1S/C24H28N2O5/c1-14(2)22(23(29)25-15(3)12-21(27)28)26-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,22H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-,22-/m1/s1
    • InChI Key: IUIIIQPOIIACID-IVZQSRNASA-N
    • SMILES: O(C(N[C@@H](C(N[C@H](C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 424.19982200g/mol
  • Monoisotopic Mass: 424.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 105Ų

(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Pricemore >>

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Additional information on (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Compound CAS No. 2171151-38-3: (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic Acid

The compound with CAS No. 2171151-38-3, known as (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid, is a complex organic molecule with significant potential in the fields of biochemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and biotechnology.

Structural Features and Synthesis

The molecule consists of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid backbone, specifically a butanamide moiety, which contributes to the compound's stability and reactivity. The stereochemistry of the compound is defined by its (R,R)-configuration, which plays a critical role in its biological activity and interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step reactions, including peptide coupling and stereo-selective synthesis. Researchers have employed techniques such as enzymatic catalysis and click chemistry to optimize the production process, ensuring high yields and purity.

Biological Activity and Applications

Studies have demonstrated that this compound exhibits antimicrobial activity, particularly against Gram-positive bacteria. Its ability to inhibit bacterial growth makes it a potential candidate for developing novel antibiotics, especially in light of the growing threat of antibiotic resistance.

In addition, this compound has shown promise in cancer therapy. Preclinical studies suggest that it may act as a chemosensitizer, enhancing the efficacy of conventional chemotherapy drugs by modulating cellular pathways involved in drug resistance. This dual functionality underscores its versatility as a therapeutic agent.

Toxicological Studies and Safety Profile

Comprehensive toxicological studies have been conducted to assess the safety profile of this compound. Acute and chronic toxicity tests indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential for bioaccumulation.

Environmental Impact and Biodegradability

Evaluating the environmental impact of this compound is crucial for its sustainable use. Recent studies have focused on its biodegradability under various environmental conditions. Results suggest that it undergoes rapid degradation in aerobic environments, reducing its persistence in the environment. This finding aligns with current trends toward eco-friendly chemical design.

Future Directions and Research Opportunities

The future of this compound lies in exploring its potential applications in personalized medicine and drug delivery systems. Researchers are investigating its ability to serve as a prodrug carrier, enabling targeted delivery of therapeutic agents to specific tissues or cells. Additionally, efforts are underway to modify its structure to enhance its pharmacokinetic properties, such as improving bioavailability and reducing off-target effects.

In conclusion, the compound with CAS No. 2171151-38-3 represents a significant advancement in organic chemistry with multifaceted applications across various scientific disciplines. Its unique structure, coupled with cutting-edge synthetic methods and promising biological activity, positions it as a key player in future research and development endeavors.

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